Cas no 81569-42-8 (4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product name: 4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 81569-42-8
• MF: C₇H₉NO₂S
• MW: 171.21686
• CID: 1093936
• PubChem ID: 13015604

4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylthiazole-5-carboxylic acid
• 4-propan-2-yl-1,3-thiazole-5-carboxylic acid
• 4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• EN300-172212
• Z1251355910
• CS-0119837
• SCHEMBL10441248
• 4-Isopropylthiazole-5-carboxylicacid
• E86856
• AKOS022188598
• 81569-42-8
• DB-167719

• Inchi： InChI=1S/C7H9NO2S/c1-4(2)5-6(7(9)10)11-3-8-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： XRLZIUOLRAEAHR-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C(=O)O)SC=N1

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: 2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 304.5±30.0 °C at 760 mmHg
• Flash Point: 138.0±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid

Comprehensive Guide to 4-Isopropylthiazole-5-carboxylic acid (CAS No. 81569-42-8): Properties, Applications, and Market Insights

4-Isopropylthiazole-5-carboxylic acid (CAS No. 81569-42-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and flavor chemistry. This heterocyclic carboxylic acid, featuring a thiazole ring substituted with an isopropyl group, serves as a versatile intermediate in synthetic chemistry. Its unique structural properties make it valuable for researchers exploring novel bioactive molecules and industrial applications.

The growing interest in thiazole derivatives like 4-Isopropylthiazole-5-carboxylic acid stems from their broad spectrum of biological activities. Recent studies highlight their potential in drug discovery, particularly for antimicrobial and anti-inflammatory agents. The compound's carboxylic acid functionality allows for diverse chemical modifications, making it a preferred building block in medicinal chemistry.

In the flavor and fragrance industry, 4-Isopropylthiazole-5-carboxylic acid and its derivatives contribute to the creation of unique organoleptic profiles. The compound's structural similarity to naturally occurring thiazoles in foods like tomatoes and meat makes it particularly interesting for natural flavor enhancement applications. This aligns with current consumer trends favoring clean-label ingredients and natural taste modifiers.

From a synthetic perspective, the production of 4-Isopropylthiazole-5-carboxylic acid typically involves multi-step organic transformations. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Researchers are particularly interested in developing catalytic methods for its synthesis that reduce waste generation.

The global market for thiazole-based compounds like 4-Isopropylthiazole-5-carboxylic acid is experiencing steady growth, driven by increasing demand from pharmaceutical and agricultural sectors. Market analysts project compound annual growth rates of 5-7% through 2030, with Asia-Pacific emerging as both a major production hub and consumption region for these specialty chemicals.

Quality control of 4-Isopropylthiazole-5-carboxylic acid is crucial for its various applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure product purity and consistency. The compound typically appears as a white to off-white crystalline powder with characteristic physicochemical properties that make it suitable for diverse industrial processes.

Recent patent literature reveals growing intellectual property activity surrounding thiazole carboxylic acid derivatives, particularly in pharmaceutical applications. Several patents filed between 2020-2023 describe novel uses of 4-Isopropylthiazole-5-carboxylic acid in drug formulations targeting metabolic disorders and infectious diseases, indicating its expanding therapeutic potential.

From a regulatory standpoint, 4-Isopropylthiazole-5-carboxylic acid is generally regarded as safe for its intended uses when handled according to standard laboratory protocols. However, manufacturers and researchers must stay updated with evolving chemical regulations in different jurisdictions, particularly concerning workplace safety and environmental protection measures.

The future research directions for 4-Isopropylthiazole-5-carboxylic acid include exploring its potential in material science applications, particularly in the development of functional polymers and smart materials. Its molecular structure offers opportunities for creating novel materials with specific electronic or optical properties, aligning with current interests in advanced material technologies.

For researchers and industry professionals seeking high-purity 4-Isopropylthiazole-5-carboxylic acid, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in various packaging options ranging from laboratory-scale quantities to bulk industrial amounts, with pricing reflecting purity grade and order volume.

In conclusion, 4-Isopropylthiazole-5-carboxylic acid (CAS No. 81569-42-8) represents an important class of heterocyclic compounds with wide-ranging applications across multiple industries. Its continued study and development promise to yield new scientific insights and commercial opportunities in the coming years, particularly in the context of sustainable chemistry and innovative material design.